Cas no 1227561-77-4 (5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE)

• Product Name: 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE
• CAS No: 1227561-77-4
• MF: C₆H₃F₂NO
• MW: 143.090928316116
• CID: 4471383
• PubChem ID: 72212804
• Update Time: 2025-06-11

5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE
• AB70940
• 5,6-DIFLUOROPICOLINALDEHYDE
• 1227561-77-4
• 2-Pyridinecarboxaldehyde, 5,6-difluoro-

• Inchi： 1S/C6H3F2NO/c7-5-2-1-4(3-10)9-6(5)8/h1-3H
• InChI Key： MABFWCGSLASKOG-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC(F)=C(F)C=C1

Computed Properties

• Exact Mass: 143.01827004Da
• Monoisotopic Mass: 143.01827004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE

Introduction to 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE (CAS No: 1227561-77-4)

5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE, with the chemical identifier CAS No 1227561-77-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of two fluorine atoms at the 5th and 6th positions of the pyridine ring, contribute to its distinct reactivity and potential applications.

The fluorine atoms in 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE play a crucial role in modulating the electronic properties and metabolic stability of the resulting compounds. Fluorinated heterocycles are widely recognized for their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. These attributes make 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new fluorinated pyridines for pharmaceutical applications. One notable area of interest is the use of such compounds in the treatment of infectious diseases and cancer. For instance, studies have demonstrated that fluorinated pyridines can act as inhibitors of enzymes involved in pathogen replication or as modulators of signaling pathways in cancer cells. The carbaldehyde functional group at the 2-position of 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE provides a reactive site for further derivatization, enabling the synthesis of complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further expanded the utility of 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE. Transition-metal-catalyzed reactions, such as cross-coupling and oxidation processes, have been employed to introduce additional functional groups or to construct new molecular architectures. These techniques have allowed researchers to explore a broader spectrum of derivatives with potential therapeutic value.

The agrochemical industry has also benefited from the use of 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE as an intermediate. Fluorinated pyridines are known to exhibit herbicidal, fungicidal, and insecticidal properties. By leveraging the reactivity of this compound, scientists have developed novel agrochemicals that offer improved efficacy and environmental safety compared to traditional agents.

From a chemical perspective, 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE is an interesting subject for studying electronic effects and steric interactions. The presence of two electronegative fluorine atoms influences the electronic distribution across the pyridine ring, which can be exploited in designing molecules with specific interactions with biological targets. Additionally, computational studies have shown that fluorination can alter the conformational dynamics of pyridine derivatives, potentially affecting their binding modes in biological systems.

The synthesis of 5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE typically involves multi-step processes starting from readily available precursors. Common synthetic routes include halogenation followed by formylation or condensation reactions. The choice of synthetic pathway depends on factors such as yield efficiency, scalability, and cost-effectiveness. Recent improvements in catalytic systems have enabled more efficient and environmentally benign methods for producing this compound.

In conclusion,5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE (CAS No: 1227561-77-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated pyridines,5,6-DIFLUOROPYRIDINE-2-CARBALDEHYDE is poised to play an increasingly important role in drug discovery and agricultural innovation.